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Compound of Interest

Compound Name: Anisylacetone

Cat. No.: B1665111

Essential Safety and Handling Guide for
Anisylacetone

Anisylacetone, also known as 4-(4-methoxyphenyl)butan-2-one, is a chemical compound
utilized in flavors and fragrances.[1][2] While it is not classified as hazardous under GHS
(Globally Harmonized System) by many suppliers, proper handling and personal protective
equipment are crucial to ensure laboratory safety and minimize exposure risks.[3][4] Adherence
to the following procedural guidelines is essential for researchers, scientists, and drug
development professionals.

Quantitative Safety Data

The primary quantitative safety metric available for Anisylacetone is its flash point.
Occupational exposure limits have not been established by major regulatory bodies.

Parameter Value Source
Flash Point >100 °C (>212 °F) [51[61[7]
OSHA PEL Not Established [8]
ACGIH TLV Not Established [8]

Personal Protective Equipment (PPE)
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Selection and use of appropriate PPE is the primary defense against chemical exposure. The
following equipment is mandatory when handling Anisylacetone.

1. Eye and Face Protection:

o Safety Goggles: Always wear chemical safety goggles that provide a complete seal around
the eyes.[1][9]

o Face Shield: In situations with a significant risk of splashing or exothermic reactions, a face
shield should be worn over safety goggles for full facial protection.[10]

2. Skin Protection:

o Gloves: Wear compatible, chemical-resistant gloves.[1] While disposable nitrile gloves offer
broad short-term protection, consult the glove manufacturer's resistance guide for suitability
with aromatic ketones.[10] Always inspect gloves for tears or degradation before use and
replace them immediately upon contamination.

o Laboratory Coat: A standard lab coat should be worn, fully buttoned, to protect skin and
personal clothing.[10] For larger quantities or increased splash risk, consider a chemical-
resistant apron or coveralls.[9][11]

o Footwear: Closed-toe, closed-heel shoes that fully cover the foot are required in any
laboratory setting where chemicals are handled.[10]

3. Respiratory Protection:

» Ventilation: All handling of Anisylacetone should occur in a well-ventilated area, preferably
within a chemical fume hood.[1][3][8]

» Respirator: If engineering controls like a fume hood are insufficient to control vapor
inhalation, or during a large spill, a NIOSH-approved respirator with an organic vapor
cartridge is necessary.[3][10]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal minimizes risks and ensures a safe
laboratory environment.
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Handling and Storage Protocol

Preparation: Before handling, ensure all required PPE is available and in good condition.
Clear the workspace of unnecessary items and confirm the location of the nearest safety
shower and eyewash station.

Grounding: When transferring the substance, ground and bond containers and receiving
equipment to prevent static discharge, which can be an ignition source.[3]

Avoidance: Keep the chemical away from heat, sparks, open flames, and other ignition
sources.[3][5] Avoid contact with strong oxidizing agents, strong reducing agents, strong
acids, and alkalis.[1][3]

Hygiene: Do not eat, drink, or smoke in the handling area.[3] Wash hands thoroughly with
soap and water after handling is complete.[1][3]

Storage: Store Anisylacetone in a tightly closed container in a cool, dry, and well-ventilated
location away from incompatible materials.[3][8][12]

Procedural Workflow for Handling Anisylacetone

Standard Operating Procedure
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Workflow for the safe handling and disposal of Anisylacetone.
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Emergency Protocols

Spill Containment and Cleanup:

Evacuate and Ventilate: Evacuate non-essential personnel. Eliminate all ignition sources
immediately.[3][5] Ensure the area is well-ventilated.

Contain: Prevent the spill from entering drains or waterways.[3][5]

Absorb: Use an inert, non-combustible absorbent material such as sand, dry clay, or
vermiculite to contain the spill.[3][5][6]

Collect: Carefully scoop the absorbed material into a designated, labeled hazardous waste
container.[5]

Decontaminate: Clean the spill area thoroughly.

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
removing contact lenses if possible. Seek immediate medical attention.[1][3]

Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly
with soap and water. If irritation persists, seek medical advice.[1][3]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.[1][3]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[1][3]

Waste Disposal Plan

Collection: All waste materials, including spilled substance, absorbent materials, and
contaminated PPE, must be collected in a properly labeled, sealed container for hazardous
waste.
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» Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and
local environmental regulations.[1][3] It is recommended to use a licensed professional
waste disposal service.[1]

o Containers: Do not reuse empty containers. They should be treated as hazardous waste and
disposed of accordingly.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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